Cas no 1361670-17-8 (5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361670-17-8
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4967342
• Update Time: 2025-05-19

5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-4-10(12(17)11(16)5-8)13-7(1-2-18)3-9(15)6-19-13/h3-6H,1H2
• InChI Key： DEFNXJXHJNHPBR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(=CN=1)Cl)CC#N)Cl)Cl

Computed Properties

• Exact Mass: 331.925559 g/mol
• Monoisotopic Mass: 329.928509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile

Professional Introduction to 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361670-17-8)

5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile, with the CAS number 1361670-17-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic aromatic amines and exhibits a unique structural configuration that makes it a valuable intermediate in synthetic chemistry. The presence of multiple chlorine atoms and the pyridine ring provides a rich framework for further functionalization, making it a versatile building block for various applications.

The< strong>nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring clarity and precision in its identification. The term 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile precisely describes its molecular structure, highlighting the substituents attached to the pyridine core. The< strong>chloro substituents at the 5-position and the< strong>trichlorophenyl group at the 2-position contribute to its distinct chemical properties, which are crucial for its reactivity and potential applications.

In recent years, there has been a growing interest in developing novel compounds with< strong>antimicrobial and< strong>anticancer properties. The structural features of 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile make it an attractive candidate for further exploration in these areas. Studies have shown that pyridine derivatives can interact with biological targets in complex ways, often leading to potent pharmacological effects. The< strong>chloro atoms and< strong>nitrile group in this compound can participate in various chemical reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions, which are essential for drug discovery processes.

The< strong>CAS number 1361670-17-8 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized numbering system ensures that researchers worldwide can accurately reference and retrieve information about this substance. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to monitor reaction progress and confirm structural integrity.

In the context of pharmaceutical research, 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile has been investigated for its potential role in developing new therapeutic agents. The< strong>pyridine ring, a common motif in many bioactive molecules, is known for its ability to form hydrogen bonds with biological targets. This property enhances the binding affinity of drug candidates, making them more effective against their intended targets. Additionally, the< strong>nitrile group, which is present at the 3-position of the pyridine ring, can undergo various transformations to introduce additional functional groups or modify existing ones.

The< strong>cumulative research efforts in this field have led to several promising discoveries. For instance, derivatives of this compound have shown inhibitory activity against certain enzymes implicated in cancer cell proliferation. These findings underscore the importance of exploring novel heterocyclic compounds as starting points for drug development. Furthermore, the< strong>synthetic accessibility of 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile, coupled with its structural versatility, makes it an attractive scaffold for medicinal chemists.

The< strong>cultural significance of such compounds extends beyond academic research; they represent the ongoing quest to develop safer and more effective treatments for human diseases. The< strong>detailed characterization of these molecules through modern analytical techniques not only advances our understanding of their mechanisms of action but also provides insights into potential new therapeutic strategies.

In conclusion, 5-Chloro-2-(2,3,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361670-17-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and synthetic accessibility make it a valuable tool for researchers exploring new drug candidates. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.